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Abstract

Pergolide mesylate, a semi-synthetic ergot alkaloid, emerged as a potent dopamine receptor
agonist and played a significant role in the therapeutic landscape of Parkinson's disease and
hyperprolactinemia. This technical guide provides an in-depth exploration of the history,
discovery, and pharmacological profile of pergolide mesylate. It details the initial synthesis,
key preclinical and clinical investigations, and the methodologies employed in its evaluation.
The document is intended to serve as a comprehensive resource for researchers, scientists,
and professionals in drug development, offering detailed data, experimental protocols, and
visualizations of relevant biological pathways.

History and Discovery

Pergolide, an ergoline-based dopamine agonist, was first synthesized by scientists at Eli Lilly
and Company. The invention is credited to Edmund C. Kornfeld and Nicholas J. Bach, as
detailed in the U.S. Patent 4,166,182, filed in 1977 and granted in 1979.[1] The development of
pergolide was part of a broader effort to discover novel dopamine agonists with improved
efficacy and duration of action compared to existing treatments for Parkinson's disease, such
as levodopa.

The initial synthesis of pergolide involved a multi-step process starting from lysergic acid, a
naturally occurring ergot alkaloid. Subsequent research focused on optimizing the synthetic
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route for commercial production. Pergolide mesylate was approved for medical use in the
treatment of Parkinson's disease in 1989.[1] It was also found to be effective in treating
hyperprolactinemia due to its potent prolactin-lowering effects.

Synthesis of Pergolide Mesylate

The synthesis of pergolide, as described in U.S. Patent 4,166,182, is a multi-step process
starting from D-lysergic acid. The following diagram illustrates a representative synthetic
pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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